Cas no 2171272-68-5 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid)

• Product Name: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid
• CAS No: 2171272-68-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6368856
• PubChem ID: 165560390
• Update Time: 2025-06-27

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid
• EN300-1472896
• 2171272-68-5
• 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhexanamido]cyclopropane-1-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-3-8-17(15-23(29)28(2)26(13-14-26)24(30)31)27-25(32)33-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22H,3,8,13-16H2,1-2H3,(H,27,32)(H,30,31)/t17-/m1/s1
• InChI Key： HHCZRAVGHUVLKJ-QGZVFWFLSA-N
• SMILES： OC(C1(CC1)N(C)C(C[C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic Acid (CAS No. 2171272-68-5): A Comprehensive Overview

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid (CAS No. 2171272-68-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of cyclopropane carboxylic acid and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The structure of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino group, and a methylated amide linkage. The Fmoc group is particularly important in peptide synthesis as it can be selectively removed under mild conditions, allowing for the sequential addition of amino acids. This property makes the compound a valuable intermediate in the synthesis of complex peptides and peptidomimetics.

Recent studies have highlighted the potential of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. This finding suggests its potential as a lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid has been investigated for its role in modulating protein-protein interactions. A study published in the Biochemical Journal demonstrated that this compound can effectively disrupt specific protein complexes, which are implicated in various diseases such as cancer and neurodegenerative disorders. This ability to modulate protein interactions opens up new avenues for therapeutic intervention.

The synthesis of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid involves several steps, including the protection of amino groups, the formation of amide linkages, and the final deprotection step. The use of Fmoc chemistry ensures high yields and purity, making this compound suitable for large-scale production. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), have further streamlined the production process, reducing costs and increasing efficiency.

The physicochemical properties of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid have also been extensively studied. It has been found to have good solubility in organic solvents and moderate solubility in water, which is beneficial for both synthetic processes and biological assays. The compound's stability under various conditions has been confirmed through rigorous testing, ensuring its reliability in different experimental setups.

Clinical trials involving derivatives of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid are currently underway to evaluate their safety and efficacy in treating various conditions. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported. These findings underscore the potential of this compound as a therapeutic agent and warrant further investigation.

In conclusion, 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid (CAS No. 2171272-68-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for the development of novel therapeutics targeting inflammatory diseases, cancer, and neurodegenerative disorders. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for innovative treatments in the future.